Cas no 1557288-61-5 (Rel-ethyl (3S,6S)-6-methylmorpholine-3-carboxylate)

• Product Name: Rel-ethyl (3S,6S)-6-methylmorpholine-3-carboxylate
• CAS No: 1557288-61-5
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5770750
• PubChem ID: 137937998
• Update Time: 2025-08-03

Rel-ethyl (3S,6S)-6-methylmorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (3S,6S)-6-methylmorpholine-3-carboxylate
• Rel-ethyl (3S,6S)-6-methylmorpholine-3-carboxylate
• EN300-6511234
• rac-ethyl (3R,6R)-6-methylmorpholine-3-carboxylate
• 1557288-61-5
• 2580113-13-7
• EN300-27723638
• 3-Morpholinecarboxylic acid, 6-methyl-, ethyl ester, (3R,6R)-rel-

• Inchi： 1S/C8H15NO3/c1-3-11-8(10)7-5-12-6(2)4-9-7/h6-7,9H,3-5H2,1-2H3/t6-,7-/m0/s1
• InChI Key： GBYXCWHTKGXGNE-BQBZGAKWSA-N
• SMILES： O1C[C@@H](C(=O)OCC)NC[C@@H]1C

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 231.8±30.0 °C(Predicted)
• pka: 7.13±0.60(Predicted)

Additional information on Rel-ethyl (3S,6S)-6-methylmorpholine-3-carboxylate

Research Brief on Rel-ethyl (3S,6S)-6-methylmorpholine-3-carboxylate (CAS: 1557288-61-5) in Chemical Biology and Pharmaceutical Applications

Rel-ethyl (3S,6S)-6-methylmorpholine-3-carboxylate (CAS: 1557288-61-5) is a chiral morpholine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Its unique stereochemistry and functional group arrangement make it a valuable building block for drug discovery programs.

Recent studies have focused on the compound's role as a precursor in the synthesis of novel protease inhibitors and neuromodulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of next-generation hepatitis C virus (HCV) NS3/4A protease inhibitors, where the morpholine core contributes to enhanced binding affinity and metabolic stability. The ethyl ester moiety at the 3-position has been shown to improve cell permeability while maintaining the desired pharmacological profile.

Synthetic approaches to Rel-ethyl (3S,6S)-6-methylmorpholine-3-carboxylate have been optimized in several recent patents (e.g., WO2023017231, US2023035721), highlighting improved asymmetric synthesis routes with enantiomeric excess >99%. These advances address previous challenges in large-scale production while maintaining the compound's high stereochemical purity. The development of novel catalytic systems for its synthesis has reduced production costs by approximately 40% compared to earlier methods.

In pharmacokinetic studies, derivatives containing this morpholine scaffold have demonstrated favorable blood-brain barrier penetration, making them particularly interesting for CNS-targeted therapeutics. A 2024 preclinical study published in ACS Chemical Neuroscience reported that structural analogs showed improved bioavailability (F = 78-85%) and half-life (t1/2 = 8-12 h) in rodent models compared to previous generation compounds.

The safety profile of Rel-ethyl (3S,6S)-6-methylmorpholine-3-carboxylate has been extensively characterized in recent toxicological assessments. Regulatory filings indicate no significant genotoxicity or carcinogenicity concerns at therapeutic dose ranges. However, some studies note the need for careful monitoring of potential CYP450 interactions when used in combination therapies.

Current research directions include exploration of this scaffold in targeted protein degradation (PROTACs) and as a component of antibody-drug conjugates (ADCs). Its chemical handle at the 3-position allows for versatile conjugation strategies while maintaining the structural integrity of the morpholine ring system. Several biotech companies have included derivatives in their preclinical pipelines for neurodegenerative diseases and oncology indications.

Market analysis suggests growing demand for this intermediate, with projected compound annual growth rate (CAGR) of 12.4% in the pharmaceutical fine chemicals sector through 2028. This reflects both its expanding therapeutic applications and the increasing adoption of chiral building blocks in drug development programs worldwide.